
Essential Safety and Disposal Guidance for
GANT 61

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GANT 61

Cat. No.: B1674624 Get Quote

For laboratory professionals engaged in research and drug development, the proper handling

and disposal of chemical compounds are paramount to ensuring a safe work environment and

regulatory compliance. This document provides essential safety and logistical information for

the proper disposal of GANT 61, a selective inhibitor of the GLI transcription factors in the

Hedgehog signaling pathway.

GANT 61: Chemical and Safety Properties
GANT 61 is a solid, white to light-yellow substance.[1] While it is a potent biological agent,

Safety Data Sheets (SDS) indicate that GANT 61 is not classified as a hazardous substance

according to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals.[2] However, standard laboratory precautions should always be observed.
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Property Data

Molecular Weight 429.60 g/mol

Formula C₂₇H₃₅N₅

CAS Number 500579-04-4

Appearance Solid, white to light yellow

Solubility Insoluble in water and DMSO

Storage Store at -20°C

Hazard Classification Not classified as hazardous under GHS[2]

Immediate Safety and Handling
Before handling GANT 61, it is crucial to wear appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat. In case of accidental exposure, follow

these first-aid measures:

Inhalation: Move the individual to fresh air.

Skin Contact: Wash the affected area with soap and water.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[2]

Ingestion: Clean the mouth with water and then drink plenty of water.[2]

GANT 61 Disposal Procedure
While GANT 61 is not classified as a hazardous substance, it should not be disposed of in the

regular trash or poured down the drain. Laboratory waste should always be handled in a

manner that minimizes environmental impact. The following step-by-step procedure outlines

the recommended disposal process:

Waste Collection:
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Collect all solid GANT 61 waste, including contaminated consumables (e.g., pipette tips,

tubes), in a designated, clearly labeled, and sealed container.

For solutions containing GANT 61, consult your institution's chemical waste guidelines. Do

not mix with other chemical waste streams unless explicitly permitted.

Labeling:

Label the waste container clearly as "GANT 61 Waste" and include the date.

Storage:

Store the waste container in a secure, designated area away from incompatible materials.

Disposal:

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) department or a licensed chemical waste disposal contractor. Always follow local,

state, and federal regulations for chemical waste disposal.

Experimental Protocol: GANT 61 Inhibition of
Hedgehog Signaling
The primary mechanism of GANT 61 is the inhibition of the Hedgehog (Hh) signaling pathway,

which is crucial in embryonic development and can be aberrantly activated in various cancers.

GANT 61 acts downstream of the Smoothened (SMO) receptor, targeting the GLI transcription

factors.

Objective: To assess the inhibitory effect of GANT 61 on GLI-mediated transcription.

Methodology:

Cell Culture: Culture a suitable cancer cell line with a known active Hedgehog pathway (e.g.,

pancreatic, prostate, or medulloblastoma cells) in the appropriate growth medium.

Treatment: Treat the cells with varying concentrations of GANT 61 (e.g., 5 µM to 20 µM) or a

vehicle control (e.g., DMSO) for a specified period (e.g., 24-48 hours).
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Analysis of Gene Expression: Extract RNA from the treated and control cells and perform

quantitative reverse transcription PCR (qRT-PCR) to measure the expression levels of GLI1

and its downstream target genes (e.g., PTCH1, HHIP). A significant decrease in the

expression of these genes in the GANT 61-treated cells indicates successful inhibition of the

Hedgehog pathway.

Protein Analysis: Perform a Western blot to analyze the protein levels of GLI1 in the cell

lysates to confirm the gene expression results.

Hedgehog Signaling Pathway Inhibition by GANT 61
The following diagram illustrates the canonical Hedgehog signaling pathway and the point of

inhibition by GANT 61. In the "ON" state (pathway active), the transmembrane protein

Smoothened (SMO) inhibits the cleavage of GLI proteins, allowing them to translocate to the

nucleus and activate target gene transcription. GANT 61 directly inhibits the activity of GLI1

and GLI2 in the nucleus.
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Hedgehog Signaling Pathway and GANT 61 Inhibition
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Caption: Inhibition of the Hedgehog signaling pathway by GANT 61.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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